Cas no 52549-10-7 (5H-[1]Benzopyrano[2,3-b]pyridin-5-one, 7-methyl-)

5H-[1]Benzopyrano[2,3-b]pyridin-5-one, 7-methyl- structure
52549-10-7 structure
Product Name:5H-[1]Benzopyrano[2,3-b]pyridin-5-one, 7-methyl-
CAS No:52549-10-7
MF:C13H9NO2
MW:211.216063261032
CID:359364
PubChem ID:12202679
Update Time:2025-04-19

5H-[1]Benzopyrano[2,3-b]pyridin-5-one, 7-methyl- Chemical and Physical Properties

Names and Identifiers

    • 5H-[1]Benzopyrano[2,3-b]pyridin-5-one, 7-methyl-
    • 7-methylchromeno[2,3-b]pyridin-5-one
    • DTXSID50480277
    • 7-methyl-5-oxo-5H-[1]benzopyrano[2,3-b]pyridine
    • SCHEMBL8558621
    • IKDPZSJAHSKKPZ-UHFFFAOYSA-N
    • 7-METHYL-5H-CHROMENO[2,3-B]PYRIDIN-5-ONE
    • 52549-10-7
    • Inchi: 1S/C13H9NO2/c1-8-4-5-11-10(7-8)12(15)9-3-2-6-14-13(9)16-11/h2-7H,1H3
    • InChI Key: IKDPZSJAHSKKPZ-UHFFFAOYSA-N
    • SMILES: O1C2C(=CC=CN=2)C(C2C=C(C)C=CC1=2)=O

Computed Properties

  • Exact Mass: 211.06337
  • Monoisotopic Mass: 211.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 39.2Ų

Experimental Properties

  • PSA: 39.19
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